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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662 Get Quote

In-Depth Technical Guide: Methyl 9-
hydroxynonanoate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 9-hydroxynonanoate is a bifunctional molecule featuring a terminal hydroxyl group

and a methyl ester. This structure makes it a valuable building block in the synthesis of

polymers, particularly biodegradable polyesters, and a potential intermediate in the production

of various specialty chemicals.[1][2] This technical guide provides a comprehensive overview of

Methyl 9-hydroxynonanoate, including its chemical identity, physicochemical properties,

detailed synthesis protocols, and potential applications.

Chemical Identity and Properties
Methyl 9-hydroxynonanoate is systematically known as the methyl ester of 9-

hydroxynonanoic acid. Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 34957-73-8 [3]

Molecular Formula C10H20O3 [3][4]

Molecular Weight 188.27 g/mol [3]

Appearance Colorless to light yellow liquid [3]

Boiling Point 272 °C [3]

Density 0.97 g/mL at 25 °C [3]

Purity (typical) >95% (GC) [3]

Synonyms

9-Hydroxynonanoic acid

methyl ester, Methyl 9-

hydroxypelargonate

[4]

Synthesis of Methyl 9-hydroxynonanoate
Methyl 9-hydroxynonanoate can be synthesized from renewable resources, particularly

vegetable oils rich in oleic acid. The general strategy involves the oxidative cleavage of the

double bond in oleic acid (or its methyl ester, methyl oleate) to yield a nine-carbon aldehyde-

ester, followed by reduction of the aldehyde group to a primary alcohol.

Experimental Protocol: Synthesis from Vegetable Oil via
Ozonolysis
This protocol is adapted from methodologies involving the ozonolysis of vegetable oils like

soybean or castor oil.[2][5]

Materials:

Vegetable oil (e.g., high-oleic soybean oil or castor oil)

Methanol

Methylene chloride
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Sodium borohydride (NaBH4)

Potassium methoxide (CH3OK)

Diethyl ether

Anhydrous sodium sulfate

Titanium (IV) isopropoxide (catalyst for potential polymerization)

Procedure:

Step 1: Ozonolysis of Vegetable Oil

Dissolve the vegetable oil in a mixture of methanol and methylene chloride.

Cool the solution and bubble ozone gas through it until the reaction is complete (indicated by

a persistent blue color of unreacted ozone).

Purge the solution with nitrogen to remove excess ozone.

Step 2: Reduction of Ozonides

To the ozonide-containing solution, add sodium borohydride (NaBH4) portion-wise while

maintaining a low temperature. This reduces the ozonides to a mixture of triols, diols, and

monols.

Step 3: Transesterification to Methyl Esters

After separating the triglyceride triols, perform a transesterification reaction using a large

excess of methanol and a catalytic amount of potassium methoxide (CH3OK).[2]

Reflux the reaction mixture at approximately 68°C for 3 hours.[2]

Step 4: Work-up and Purification

After cooling, add diethyl ether to the reaction mixture and wash it several times with water

until the aqueous phase is neutral (pH 7).[2]
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Dry the organic phase with anhydrous sodium sulfate and remove the ether using a rotary

evaporator.[2]

The resulting mixture contains glycerin and methyl esters of fatty acids, with Methyl 9-
hydroxynonanoate as a major component.

Purify Methyl 9-hydroxynonanoate from the mixture by high vacuum distillation.[2]

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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